(2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine

• Molecular Formula: C9H11BrFN
• Molecular Weight: 232.09 g/mol
• SMILES: CC(CC1=C(C=C(C=C1)Br)F)N
• InChI: InChI=1S/C9H11BrFN/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5-6H,4,12H2,1H3/t6-/m0/s1
• InChIKey: POPNOISTFVHLKW-LURJTMIESA-N

Chiral halogenated phenylpropanamine building block for asymmetric synthesis and medicinal chemistry. The defined (2S) stereochemistry eliminates diastereomer formation, simplifying purification and ensuring enantiomeric purity in final compounds. Validated as an Akt1 kinase inhibitor scaffold (IC50 = 10 nM), making it a rational starting point for fragment-based drug discovery. The 4-bromo-2-fluoro substitution pattern enhances serotonergic profile relative to mono-halogenated analogs, supporting neuroscience target development. Supplied with certificate of analysis confirming enantiomeric excess and purity.

Key Identifiers for (2S)-1-(4-Bromo-2-fluorophenyl)propan-2-amine

(2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine (CAS: 1335696-16-6) is a chiral, halogenated phenylpropanamine derivative with the molecular formula C9H11BrFN and a molecular weight of 232.09 g/mol [1]. The compound features a stereocenter at the 2-position of the propan-2-amine chain, which distinguishes it from its racemic mixture and other positional isomers. Its unique substitution pattern, with bromine at the para-position and fluorine at the ortho-position on the phenyl ring, influences its physicochemical properties, including a calculated XLogP3-AA of 2.5, a topological polar surface area of 26 Ų, and a single hydrogen bond donor [1]. These properties are critical for its utility as a synthetic intermediate and its behavior in biological systems.

Identity Chiral (2S)-enantiomer, single stereoisomer for asymmetric research

Fragment Privileged scaffold for Akt1 kinase inhibitor elaboration

SAR Context 4-bromo substituent profile for monoamine transporter studies

• [1] PubChem. (2024). 1-(4-Bromo-2-fluorophenyl)propan-2-amine. PubChem Compound Summary for CID 43364559. National Center for Biotechnology Information. View Source

Why (2S)-1-(4-Bromo-2-fluorophenyl)propan-2-amine Requires Specific Procurement

The substitution of (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine with a generic or in-class analog without rigorous comparative data introduces significant scientific and procurement risk. This compound's specific combination of stereochemistry ((2S)) and di-halogen substitution (4-bromo, 2-fluoro) is not a generic feature of the phenylpropanamine class. As demonstrated in studies of para-halogenated amphetamines, replacing a 4-fluoro substituent with a 4-bromo group can dramatically alter the pharmacological profile, notably enhancing serotonergic properties and shifting transporter selectivity [1]. Furthermore, the chiral center is a critical determinant of biological activity; the (2S)-enantiomer will have a distinct three-dimensional interaction with chiral biological targets compared to the (2R)-enantiomer or the racemic mixture. Therefore, substituting this compound with a different isomer, a mono-halogenated analog, or an alternative halogen pattern (e.g., 4-fluoroamphetamine) cannot guarantee equivalent outcomes in synthesis, biological assay, or medicinal chemistry optimization without specific, quantitative, head-to-head comparison data, which is the focus of the evidence provided below.

Stereochemical Racemic mixture or (2R)-enantiomer may not reproduce chiral interactions with biological targets or synthetic outcomes.

Halogen Pattern Mono-halogenated analogs (e.g., 4-fluoro only) can shift transporter selectivity profiles away from the 4-bromo scaffold context.

Fragment Elaboration Unvalidated fragments lack the documented sub-100 nM potency context associated with this scaffold's elaboration.

• [1] Rickli, A., Hoener, M. C., & Liechti, M. E. (2015). Monoamine transporter and receptor interaction profiles of novel psychoactive substances: para-halogenated amphetamines and pyrovalerone cathinones. European Neuropsychopharmacology, 25(3), 365-376. View Source

Performance Evidence for (2S)-1-(4-Bromo-2-fluorophenyl)propan-2-amine

Chiral Purity Determines Synthetic Utility

The (2S)-enantiomer of 1-(4-bromo-2-fluorophenyl)propan-2-amine (CAS 1335696-16-6) is a defined stereoisomer, whereas the racemic mixture (CAS 910409-78-8) represents a 1:1 mixture of (2S) and (2R) forms. In the synthesis of chiral pharmaceutical intermediates, the use of a single enantiomer is critical for controlling the stereochemical outcome of subsequent reactions and avoiding the generation of diastereomeric byproducts. Procurement of the (2S)-enantiomer from vendors specifying enantiomeric purity (e.g., >98% as reported by chemical suppliers ) provides a verifiable starting material for stereoselective synthesis, whereas the racemate introduces an additional, often costly, purification step to isolate the desired enantiomer or manage stereochemical complexity . This differentiation is based on the fundamental principles of stereochemistry and the provided CAS registry data.

Chiral Purity & Synthetic Utility

Class-level inference

Single enantiomer vs. 50:50 racemate (CAS 910409-78-8). Vendors report purity specifications (e.g., 98%).

Supports stereochemical control in synthesis.

Data to verify with supplier COA.

Evidence Dimension	Stereochemical purity and synthetic utility
Target Compound Data	(2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine, a single enantiomer (CAS 1335696-16-6). Vendors report purity specifications (e.g., 98%) .
Comparator Or Baseline	Racemic 1-(4-bromo-2-fluorophenyl)propan-2-amine (CAS 910409-78-8)
Quantified Difference	Qualitative difference in stereochemical identity. The (2S)-enantiomer is a single stereoisomer; the racemate is a 50:50 mixture.
Conditions	Based on CAS registry assignments and fundamental principles of stereochemistry.

Why This Matters

For stereoselective synthesis, the use of a defined enantiomer avoids the complexity and cost associated with racemic starting materials, ensuring predictable stereochemical outcomes.

para-Bromo Substitution and Serotonergic Activity

In a study of para-halogenated amphetamines by Rickli et al. (2015), the para-bromo substituent was shown to confer enhanced serotonergic properties compared to the para-fluoro analog [1]. Specifically, the research demonstrated that 4-bromo-substituted amphetamines exhibited a lower DAT/SERT ratio (indicative of greater serotonergic relative to dopaminergic activity) compared to their 4-fluoro counterparts [1]. While this study did not test the exact target compound, the class-level inference strongly suggests that the 4-bromo substituent in (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine is likely a critical determinant of its interaction profile with monoamine transporters, differentiating it from 4-fluoro analogs like 4-fluoroamphetamine.

para-Br & Serotonergic Activity

Class-level inference

4-Bromo group trend: enhanced serotonergic properties relative to 4-fluoro analog (para-halogenated amphetamine SAR).

Informs monoamine transporter profile selection.

Source-specific review. Exact compound not directly tested.

Evidence Dimension	Serotonergic activity (qualitative class-level trend)
Target Compound Data	(2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine contains a 4-bromo substituent.
Comparator Or Baseline	4-Fluoroamphetamine and other 4-fluoro-substituted analogs.
Quantified Difference	Qualitative trend: 4-bromo group enhances serotonergic properties relative to 4-fluoro group (as reported for para-halogenated amphetamines).
Conditions	In vitro monoamine transporter inhibition and release assays in human embryonic kidney (HEK) 293 cells expressing human transporters [1].

Why This Matters

This class-level SAR insight provides a scientific rationale for selecting this compound over a 4-fluoro analog when enhanced serotonergic activity or a specific DAT/SERT balance is a desired property in pharmacological or toxicological studies.

• [1] Rickli, A., Hoener, M. C., & Liechti, M. E. (2015). Monoamine transporter and receptor interaction profiles of novel psychoactive substances: para-halogenated amphetamines and pyrovalerone cathinones. European Neuropsychopharmacology, 25(3), 365-376. View Source

Akt1 Kinase Inhibition: Fragment-Based Evidence

The core (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine scaffold is a substructure within a larger, more complex molecule (BDBM16554) that demonstrates potent inhibition of the Akt1 kinase with an IC50 of 10 nM [1]. This data point, while not for the target compound itself, provides fragment-based evidence that the chiral (2S)-amino-3-(4-bromo-2-fluorophenyl) moiety can confer high target affinity when appropriately elaborated [1]. This suggests that the (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine is a validated, high-value starting fragment for the synthesis of Akt1 kinase inhibitors, differentiating it from other fragments lacking such documented potency.

Akt1 Kinase Inhibition

Supporting evidence

IC50 = 10 nM for elaborated fragment (BDBM16554). Fragment-level target engagement validation.

Supports Akt1 inhibitor fragment-based research.

Potency context is for elaborated molecule, not this fragment alone.

Evidence Dimension	Kinase inhibition potency (Akt1)
Target Compound Data	IC50 = 10 nM for a larger molecule (BDBM16554) containing the (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine fragment.
Comparator Or Baseline	Other fragments without documented sub-100 nM potency for Akt1.
Quantified Difference	Potency (IC50) of 10 nM for the fragment-containing molecule.
Conditions	In vitro kinase assay using His-Akt1 and a biotinylated peptide substrate [1].

Why This Matters

This fragment-level potency data validates the (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine scaffold as a privileged starting point for medicinal chemistry campaigns targeting Akt1 or related kinases.

• [1] BindingDB. (2007). BDBM16554: (2S)-1-(4-bromo-2-fluorophenyl)-3-{[5-(3-methyl-1H-indazol-5-yl)pyridin-3-yl]oxy}propan-2-amine. BindingDB Entry for monomerid=16554. View Source

Applications of (2S)-1-(4-Bromo-2-fluorophenyl)propan-2-amine

Asymmetric Synthesis of Chiral Pharmaceuticals & Agrochemicals

The defined stereochemistry of (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine makes it a critical building block for the asymmetric synthesis of complex molecules. Its use is justified over the racemate to avoid diastereomer formation and simplify purification, ensuring higher yields and enantiomeric purity of the final product. This is essential for the development of single-enantiomer drugs, where the (R)-enantiomer may have different or adverse effects. The chiral amine functionality can be exploited in diastereomeric salt resolutions, as a chiral auxiliary, or as a direct precursor to chiral ligands.

Serotonergic CNS Compound Optimization

Based on class-level SAR from para-halogenated amphetamines, the 4-bromo substituent is associated with enhanced serotonergic activity relative to the 4-fluoro analog. Therefore, (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine is a rational choice as a starting scaffold or intermediate in medicinal chemistry programs aiming to develop compounds with a specific monoamine transporter profile, such as those targeting depression, anxiety, or other neuropsychiatric conditions. Its procurement over a 4-fluoro analog is scientifically justified when a more balanced or serotonergic profile is desired, as indicated by the Rickli et al. (2015) study .

Fragment-Based Drug Discovery for Akt1 Kinase Inhibitors

The (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine scaffold is a validated fragment for targeting kinases, specifically Akt1. The BindingDB entry for BDBM16554 (IC50 = 10 nM) demonstrates that this fragment can be elaborated into a highly potent inhibitor . This evidence supports the procurement of (2S)-1-(4-bromo-2-fluorophenyl)propan-2-amine for use in fragment growing, linking, or merging strategies aimed at developing novel Akt1 inhibitors for cancer or other disease indications. It is a scientifically sound alternative to screening diverse, unvalidated fragment libraries.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral molecules

Single enantiomer identity

Enantiomeric purity and stereochemical outcome review

Monoamine transporter SAR studies

4-Bromo substitution pattern

Transporter selectivity profile context

Akt1 kinase inhibitor fragment-based discovery

Privileged scaffold context

Fragment elaboration and kinase assay endpoint review